(R)-(9H-fluoren-9-yl)methyl (1-hydroxy-3-(trityloxy)propan-2-yl)carbamate
Description
The compound (2S,4S)-tert-butyl 2-(aminomethyl)-4-((tert-butyldimethylsilyl)oxy)pyrrolidine-1-carboxylate (CAS: 186202-47-1) is a pyrrolidine derivative featuring a stereospecific (2S,4S) configuration. Its structure includes a tert-butoxycarbonyl (Boc) group at the 1-position, an aminomethyl substituent at the 2-position, and a tert-butyldimethylsilyl (TBS)-protected hydroxyl group at the 4-position. The Boc group serves as a protective moiety for amines, while the TBS group stabilizes the hydroxyl group against undesired reactions during synthesis. This compound is primarily utilized as an intermediate in pharmaceutical chemistry, particularly in the synthesis of bioactive molecules where stereochemical integrity is critical .
Properties
IUPAC Name |
9H-fluoren-9-ylmethyl N-[(2R)-1-hydroxy-3-trityloxypropan-2-yl]carbamate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H33NO4/c39-24-30(38-36(40)41-26-35-33-22-12-10-20-31(33)32-21-11-13-23-34(32)35)25-42-37(27-14-4-1-5-15-27,28-16-6-2-7-17-28)29-18-8-3-9-19-29/h1-23,30,35,39H,24-26H2,(H,38,40)/t30-/m1/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMMMFDIZJLULPB-SSEXGKCCSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OCC(CO)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC[C@@H](CO)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H33NO4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
555.7 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(R)-(9H-fluoren-9-yl)methyl (1-hydroxy-3-(trityloxy)propan-2-yl)carbamate is a synthetic compound with potential applications in medicinal chemistry. Its unique structural components, including the fluorenylmethyl group and the trityloxypropan-2-yl moiety, suggest diverse biological activities. This article reviews its biological activity, focusing on mechanisms of action, pharmacological profiles, and relevant case studies.
Chemical Structure and Properties
The compound features a fluorenylmethyl backbone, which is known for its stability and ability to form strong interactions with biological targets. The presence of the carbamate functional group enhances its potential as an enzyme inhibitor or receptor modulator.
The biological activity of (R)-(9H-fluoren-9-yl)methyl (1-hydroxy-3-(trityloxy)propan-2-yl)carbamate is primarily attributed to its interaction with specific molecular targets:
- Enzyme Inhibition : The compound may act as an enzyme inhibitor by binding to the active site of target enzymes, thereby preventing substrate binding and catalytic activity.
- Receptor Binding : It has shown potential for modulating cellular receptors involved in various signaling pathways, which can lead to anti-inflammatory or anticancer effects.
Biological Activity Data
Research indicates that compounds with similar structures often exhibit significant pharmacological properties. The following table summarizes key findings related to the biological activity of (R)-(9H-fluoren-9-yl)methyl (1-hydroxy-3-(trityloxy)propan-2-yl)carbamate and its analogs:
Case Study 1: Inhibition of CXCR2
A study investigated the binding affinity and inhibitory effects of R-navarixin, a related compound, on CXCR2, a receptor implicated in inflammatory responses. The results demonstrated significant inhibition with a value of 9.19 ± 0.17, indicating strong binding affinity and potential therapeutic implications for pulmonary diseases .
Case Study 2: Anticancer Activity
Another study explored the anticancer properties of fluorenylmethyl carbamates, including derivatives similar to (R)-(9H-fluoren-9-yl)methyl (1-hydroxy-3-(trityloxy)propan-2-yl)carbamate. The findings suggested that these compounds could induce apoptosis in cancer cells through modulation of specific signaling pathways .
Research Findings
Recent research has highlighted several critical aspects of the biological activity of this compound:
- Selectivity : Studies show that (R)-(9H-fluoren-9-yl)methyl (1-hydroxy-3-(trityloxy)propan-2-yl)carbamate exhibits selectivity towards certain enzymes and receptors, which is crucial for minimizing side effects in therapeutic applications.
- Synergistic Effects : When combined with other therapeutic agents, this compound has shown enhanced efficacy in preclinical models, particularly in cancer therapy .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare the target compound with structurally related pyrrolidine derivatives, focusing on functional groups, protective strategies, and applications.
Table 1: Structural and Functional Comparison of Pyrrolidine Derivatives
Key Findings from Comparative Analysis
Functional Group Diversity: The aminomethyl group in the target compound enables versatile functionalization (e.g., acylation, Schiff base formation), distinguishing it from derivatives with carbamoyl (compound 14) or formyl () groups. TBS vs. Ms Protection: The TBS group in the target compound enhances stability under basic and nucleophilic conditions, whereas the methylsulfonyloxy (Ms) group in acts as a leaving group for substitution reactions.
Stereochemical Impact :
- The (2S,4S) configuration in the target compound and compound 14 ensures spatial alignment critical for biological activity, such as binding to enzyme active sites. In contrast, the (2S,4R) isomer in exhibits distinct reactivity due to altered stereochemistry .
Protective Group Strategies: Boc vs. Cbz: The Boc group (target compound) is cleaved under acidic conditions (e.g., TFA), while the Cbz group () requires hydrogenolysis, offering orthogonal deprotection routes in multi-step syntheses. TBS Stability: TBS-protected hydroxyls (target compound, compound 14) resist hydrolysis under mild conditions, unlike unprotected hydroxyls (), which may undergo unwanted oxidation or esterification.
Applications in Drug Synthesis: Compound 14 () was used in taxol analog synthesis, leveraging its carbamoyl group for amide bond formation. The target compound’s aminomethyl group could similarly serve as a handle for coupling with carboxylic acids or heterocycles.
Challenges and Limitations
- Steric Hindrance : The bulky TBS and Boc groups may hinder reactions requiring steric access to the pyrrolidine core.
- Deprotection Specificity : TBS removal (e.g., TBAF) must be carefully timed to avoid side reactions, unlike Cbz deprotection, which is milder but requires hydrogenation equipment.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
